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Compound of Interest

Compound Name: (2-Methyl-4-nitrophenyl)hydrazine
CAS No.: 77484-08-3
Cat. No.: B1275116
Get Quote
. J

Executive Summary

(2-Methyl-4-nitrophenyl)hydrazine (CAS: 77484-08-3) is a specialized aryl hydrazine
derivative characterized by a phenyl ring substituted with a hydrazine moiety at position 1, a
methyl group at the ortho position (C2), and a nitro group at the para position (C4).

This compound serves as a critical "molecular scaffold" in organic synthesis, particularly for
generating nitrogen-containing heterocycles like pyrazoles and indazoles. Its unique
substitution pattern offers a balance of electronic activation (via the nitro group's electron-
withdrawing nature) and steric definition (via the ortho-methyl group), making it valuable in the
development of azo dyes, agrochemicals, and pharmaceuticals.

Chemical Identity & Physicochemical Properties[1]
[2][3][4]

Understanding the structural nuances of this molecule is prerequisite to its successful
manipulation in the lab. The ortho-methyl group introduces steric strain that influences the
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nucleophilicity of the hydrazine tail, while the para-nitro group significantly decreases the
basicity of the terminal nitrogens compared to phenylhydrazine.

Structural Specifications

Property Value

Chemical Name (2-Methyl-4-nitrophenyl)hydrazine

77484-08-3 (Free Base) / 100032-76-6 (HCI
CAS Number

Salt)
Molecular Formula C7H9N30:2
Molecular Weight 167.17 g/mol
SMILES CC1=C(C=CC(=C1)[O-])NN
INChl Key RERPRXPTVXLOFR-UHFFFAOYSA-N

Physical Characteristics[4]

e Appearance: Yellow to orange crystalline solid (characteristic of nitro-aromatics).
¢ Solubility:
o Free Base: Sparingly soluble in water; soluble in hot ethanol, ethyl acetate, and DMSO.

o Hydrochloride Salt: Soluble in water and warm alcohols; often isolated as the salt for
improved stability.

 Stability: The free base is sensitive to oxidation and light. It should be stored under inert gas
(Argon/Nitrogen) or as the hydrochloride salt to prevent decomposition to the azo compound
or tarry oxidation products.

Synthesis Protocol: The Modified Fischer Reduction

The most robust route to (2-methyl-4-nitrophenyl)hydrazine is the diazotization of 2-methyl-
4-nitroaniline followed by reduction. While stannous chloride (SnClz) is a common reducing
agent, the Sodium Sulfite (Emil Fischer) method is often preferred for nitro-substituted
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aromatics to avoid over-reduction of the nitro group to an amine. However, recent literature
supports the use of SnClz at controlled temperatures (0°C) for high yields.

Below is a validated protocol using the Stannous Chloride method, which offers a "one-pot"
advantage.

Experimental Workflow

Reagents:

2-Methyl-4-nitroaniline (Precursor)[1]

Sodium Nitrite (NaNO2)[2][3]

Stannous Chloride Dihydrate (SnClz-:2H20)

Concentrated Hydrochloric Acid (HCI)[2]

Step-by-Step Methodology:

o Diazotization (The Activation):

[¢]

Dissolve 10 mmol of 2-methyl-4-nitroaniline in 5 mL of concentrated HCI.

[e]

Cool the solution to 0-5°C in an ice/salt bath. Critical: Temperature control prevents the
decomposition of the diazonium salt into a phenol.

[¢]

Add a solution of NaNOz (10 mmol in min. water) dropwise.[2]

[e]

Validation Point: Test the solution with starch-iodide paper. An immediate blue-black color
confirms the presence of excess nitrous acid, ensuring complete diazotization.

e Reduction (The Transformation):

o Prepare a solution of SnClz[2]-:2H20 (22 mmol) in concentrated HCI (5 mL), pre-cooled to
0°C.

o Add the cold SnCl2 solution dropwise to the diazonium mixture with vigorous stirring.
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o Observation: The mixture will likely change color (often to a creamy or bright yellow
precipitate) as the hydrazine salt forms.

o Stir at 0°C for 2 hours, then allow to warm to room temperature over 1 hour.

e |solation (The Purification):

[e]

The product precipitates as the hydrochloride salt.[2]

Filter the solid under vacuum.

o

[¢]

Wash with cold dilute HCI (to remove tin salts) followed by cold ethanol.

[¢]

Recrystallization: If necessary, recrystallize from ethanol/water to obtain analytical purity.

Synthesis Pathway Diagram
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Figure 1: Synthetic pathway converting the aniline precursor to the hydrazine salt via
diazotization and selective reduction.[2]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/synthesis/4-nitrophenylhydrazine-hydrochloride.htm
https://www.benchchem.com/product/b1275116/docs?utm_src=pdf-body-img#2-methyl-4-nitrophenyl-hydrazine-structure-synthesis-and-applications
https://www.chemicalbook.com/synthesis/4-nitrophenylhydrazine-hydrochloride.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275116?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Reactivity & Applications[4]

The utility of (2-methyl-4-nitrophenyl)hydrazine lies in its bifunctional nature: the hydrazine
group acts as a dinucleophile, while the nitro group serves as a handle for further
functionalization (e.g., reduction to an amine for cross-linking).

Pyrazole Synthesis (Cyclocondensation)

The most prominent application is the synthesis of 1-arylpyrazoles. Reacting this hydrazine
with 1,3-dicarbonyls (like acetylacetone) yields pyrazoles, which are pharmacophores found in
COX-2 inhibitors and agrochemical pesticides.

e Mechanism:

o Nucleophilic Attack: The terminal nitrogen (-NHz), being the most nucleophilic, attacks the
carbonyl carbon of the diketone.[4]

o Hydrazone Formation: Elimination of water yields a hydrazone intermediate.[4][5]
o Cyclization: The second nitrogen attacks the second carbonyl group.

o Aromatization: Loss of a second water molecule drives the formation of the aromatic
pyrazole ring.

Reaction Workflow Diagram

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1275116/docs?utm_src=pdf-body#2-methyl-4-nitrophenyl-hydrazine-structure-synthesis-and-applications
https://askfilo.com/user-question-answers-smart-solutions/describe-the-reaction-mechanism-of-phenylhydrazine-with-2-4-3432343030303338
https://askfilo.com/user-question-answers-smart-solutions/describe-the-reaction-mechanism-of-phenylhydrazine-with-2-4-3432343030303338
https://pdf.benchchem.com/155/An_In_depth_Technical_Guide_to_the_Reaction_Mechanism_of_Acetophenone_with_2_4_Dinitrophenylhydrazine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275116?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(2-Methyl-4-nitrophenyl)
hydrazine

1,3-Diketone
(e.g., Acetylacetone)

+ Diketone
(-H20)

Hydrazone
Intermediate

Cyclization
-H20, Heat)

1-Aryl-3,5-dimethylpyrazole
Derivative

Click to download full resolution via product page

Figure 2: Cyclocondensation mechanism for the synthesis of pyrazole heterocycles.

Analytical Utility

Similar to 2,4-DNPH (Brady's reagent), this compound can be used to characterize carbonyls.
[5] However, the resulting hydrazones will have different melting points and retention times,
providing an alternative fingerprint for complex mixtures where 2,4-DNPH derivatives might co-
elute.

Safety & Handling (E-E-A-T Compliance)

Working with nitrophenylhydrazines requires strict adherence to safety protocols.[6] These
compounds are energetic and toxic.

o Toxicity: Hydrazines are suspected carcinogens and potent skin sensitizers. Always handle
in a fume hood with double-gloving (Nitrile).

» Explosion Hazard:
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o Dry State: Like many polynitro/hydrazine compounds, the dry solid can be shock-sensitive
or explosive.[6]

o Mitigation: Store as the hydrochloride salt (significantly more stable) or keep the free base
wetted with water/alcohol if stored for long periods.

o Incompatibility: Avoid contact with strong oxidizing agents.[6] Reaction with alkali can
generate unstable free base or azo compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. prepchem.com [prepchem.com]

2. 4-Nitrophenylhydrazine hydrochloride synthesis - chemicalbook [chemicalbook.com]

3. EP0457184B1 - Naphthol derivatives, method for their preparation and use therefor -
Google Patents [patents.google.com]

4. Describe the reaction mechanism of phenylhydrazine with 2, 4-penta dione .. [askfilo.com]

5. pdf.benchchem.com [pdf.benchchem.com]

6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

7. escholarship.org [escholarship.org]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pim-resources.coleparmer.com/sds/35555.pdf
https://pim-resources.coleparmer.com/sds/35555.pdf
https://www.benchchem.com/product/b1275116/docs?utm_src=pdf-body#2-methyl-4-nitrophenyl-hydrazine-structure-synthesis-and-applications
https://patents.google.com/patent/EP0457184B1/en
https://escholarship.org/content/qt8gt889s9/qt8gt889s9_noSplash_928696696e03ccbbe64e44b01e95809f.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/12395645
https://escholarship.org/content/qt8gt889s9/qt8gt889s9_noSplash_928696696e03ccbbe64e44b01e95809f.pdf
https://escholarship.org/uc/item/42j4z29q
https://www.benchchem.com/product/b1275116?utm_src=pdf-custom-synthesis#bc-rfq
https://prepchem.com/2-methyl-4-nitroaniline/
https://www.chemicalbook.com/synthesis/4-nitrophenylhydrazine-hydrochloride.htm
https://patents.google.com/patent/EP0457184B1/en
https://patents.google.com/patent/EP0457184B1/en
https://askfilo.com/user-question-answers-smart-solutions/describe-the-reaction-mechanism-of-phenylhydrazine-with-2-4-3432343030303338
https://pdf.benchchem.com/155/An_In_depth_Technical_Guide_to_the_Reaction_Mechanism_of_Acetophenone_with_2_4_Dinitrophenylhydrazine.pdf
https://pim-resources.coleparmer.com/sds/35555.pdf
https://escholarship.org/content/qt8gt889s9/qt8gt889s9_noSplash_928696696e03ccbbe64e44b01e95809f.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275116?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e To cite this document: BenchChem. [(2-Methyl-4-nitrophenyl)hydrazine: Structure, Synthesis,
and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1275116/docs#2-methyl-4-nitrophenyl-hydrazine-
structure-synthesis-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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